Cas no 400748-70-1 (3-(3-Methoxyphenyl)aniline)

3-(3-Methoxyphenyl)aniline structure
3-(3-Methoxyphenyl)aniline structure
Product Name:3-(3-Methoxyphenyl)aniline
CAS No:400748-70-1
MF:C13H13NO
MW:199.248423337936
MDL:MFCD03424667
CID:820397
PubChem ID:2759568
Update Time:2025-04-19

3-(3-Methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3'-Methoxy-[1,1'-biphenyl]-3-amine
    • (3'-methoxybiphenyl-3-yl)amine
    • 3-(3-methoxyphenyl)aniline
    • 3'-METHOXY-BIPHENYL-3-YLAMINE
    • (3'-methoxybiphenyl-3-yl)amine(SALTDATA: HCl)
    • 3-amino-3'-methoxybiphenyl
    • 3'-methoxy[1,1'-biphenyl]-3-amine
    • 3-(3-methoxyphenyl)phenylamine
    • PubChem22894
    • PubChem22893
    • 3'-methoxybiphenyl-3-ylamine
    • FTMWHDFYWZAJNW-UHFFFAOYSA-N
    • OR7447
    • 3'-methoxy-1,1'-biphenyl-3-amine
    • 2555AE
    • SBB007485
    • [1,1'-Biphenyl]-4-amin
    • SY003410
    • DTXSID50374849
    • 3'-Methoxy-biphenyl-3-amine
    • SCHEMBL3091866
    • AC-2949
    • EN300-104435
    • AC1793
    • MFCD03424667
    • CS-0022319
    • CS-11032
    • AKOS000303057
    • (3'-Methoxybiphenyl-3-yl)amine, AldrichCPR
    • 400748-70-1
    • [1,1'-Biphenyl]-3-amine, 3'-methoxy-
    • 3-(3-Methoxyphenyl)aniline
    • MDL: MFCD03424667
    • Inchi: 1S/C13H13NO/c1-15-13-7-3-5-11(9-13)10-4-2-6-12(14)8-10/h2-9H,14H2,1H3
    • InChI Key: FTMWHDFYWZAJNW-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 2.8

Experimental Properties

  • Boiling Point: 370.2 ℃ at 760 mmHg
  • PSA: 35.25000
  • LogP: 3.52560

3-(3-Methoxyphenyl)aniline Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(3-Methoxyphenyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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$ 50.00 2022-06-03
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$ 95.00 2022-06-03
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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3-(3-Methoxyphenyl)aniline
400748-70-1 >97%
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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3-(3-Methoxyphenyl)aniline
400748-70-1 >97%
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¥662.00 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY003410-5g
3-(3-Methoxyphenyl)aniline
400748-70-1 >97%
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abcr
AB247572-1 g
3'-Methoxy[1,1'-biphenyl]-3-amine; .
400748-70-1
1g
€246.20 2023-04-27

3-(3-Methoxyphenyl)aniline Production Method

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